Cas no 874-80-6 (1-Butylpyridinium Bromide)

1-Butylpyridinium Bromide structure
1-Butylpyridinium Bromide structure
Product Name:1-Butylpyridinium Bromide
CAS No:874-80-6
MF:C9H14BrN
MW:216.118161678314
MDL:MFCD00671496
CID:40151
PubChem ID:87564641
Update Time:2024-10-26

1-Butylpyridinium Bromide Chemical and Physical Properties

Names and Identifiers

    • 1-n-Butylpyridinium bromide
    • 1-Butylpyridinium bromide
    • Butylpyridinium bromide
    • N-Butylpyridinium bromide
    • 1-Butylpyridin-1-ium bromide
    • 1-Butylpyridiniumbromide (6CI,7CI)
    • Pyridinium, 1-butyl-, bromide (8CI,9CI)
    • Butylpyridiniumbromide
    • 1-Butylpyridinium bromide (6CI, 7CI)
    • Pyridinium, 1-butyl-, bromide (8CI, 9CI)
    • DTXSID2047933
    • C93518
    • DTXCID8027909
    • KVBQNFMTEUEOCD-UHFFFAOYSA-M
    • F72FD1BSWG
    • CS-W014862
    • NCGC00258164-01
    • Pyridinium, 1-butyl-, bromide (1:1)
    • SY033834
    • Q-102716
    • B1743
    • Pyridinium, 1-butyl-, bromide
    • Q27894568
    • AS-14271
    • N-Butylpyridiniumbromide
    • N-n-butylpyridinium bromide
    • 1-Butylpyridinium bromide, >=99.0%
    • AKOS015833019
    • SCHEMBL382846
    • DB-022995
    • Tox21_200610
    • CAS-874-80-6
    • 874-80-6
    • MFCD00671496
    • CHEMBL3186783
    • UNII-F72FD1BSWG
    • 1-butylpyridin-1-ium;bromide
    • C9H14BrN
    • 1-Butylpyridinium Bromide
    • MDL： MFCD00671496
    • Inchi： 1S/C9H14N.BrH/c1-2-3-7-10-8-5-4-6-9-10;/h4-6,8-9H,2-3,7H2,1H3;1H/q+1;/p-1
    • InChI Key： KVBQNFMTEUEOCD-UHFFFAOYSA-M
    • SMILES： [Br-].C1C=C[N+](CCCC)=CC=1

Computed Properties

  • Exact Mass: 215.03100
  • Monoisotopic Mass: 215.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 74.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 3.9A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.9630
  • Melting Point: 102.0 to 106.0 deg-C
  • Water Partition Coefficient: almost transparency
  • PSA: 3.88000
  • LogP: -1.22180
  • Sensitiveness: Hygroscopic
  • Solubility: Not determined

1-Butylpyridinium Bromide Security Information

  • Symbol: GHS05 GHS07
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H302,H318
  • Warning Statement： P280,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： S37/39-S26
  • FLUKA BRAND F CODES：3-21
  • Hazardous Material Identification： Xn
  • Risk Phrases：R36/37/38

1-Butylpyridinium Bromide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Butylpyridinium Bromide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N802095-100g
N-Butylpyridinium bromide
 874-80-6 99%
100g
 ￥1,128.00 2022-09-01
Chemenu
CM173575-500g
1-BUTYLPYRIDINIUM BROMIDE
 874-80-6 97%
500g
 $868 2021-08-05
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R019924-25g
1-Butylpyridinium Bromide
 874-80-6 99%
25g
 ￥221 2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R019924-5g
1-Butylpyridinium Bromide
 874-80-6 99%
5g
 ￥74 2024-05-21
abcr
AB289651-25 g
1-Butylpyridinium bromide; 99%
 874-80-6
25 g
 €229.50 2023-07-20
abcr
AB289651-50 g
1-Butylpyridinium bromide; 99%
 874-80-6
50g
 €193.20 2022-09-01
abcr
AB289651-100 g
1-Butylpyridinium bromide; 99%
 874-80-6
100 g
 €386.10 2023-07-20
abcr
AB289651-250 g
1-Butylpyridinium bromide; 99%
 874-80-6
250 g
 €660.10 2023-07-20
abcr
AB289651-500 g
1-Butylpyridinium bromide; 99%
 874-80-6
500g
 €621.60 2022-09-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N66440-5g
N-butylpyridinium bromide
 874-80-6 99%
5g
 ￥89.0 2022-04-27

1-Butylpyridinium Bromide Production Method

Production Method 1

16969-45-2 16969-45-2
874-80-6 874-80-6
Reaction Conditions
1.1 6 h, 333 K
Reference
Selective reduction of 5-nitro-2-chloro-2',4'-dimethylbenzene sulfonanilide on Pd-Ru/γ-Al2O3 catalysts in ionic liquids
Zhao, Yajuan; et al, Modern Applied Science, 2010, 4(5), 155-161

Production Method 2

26602-89-1 26602-89-1
874-80-6 874-80-6
Reaction Conditions
1.1 8 h, 105 °C
Reference
Synthesis of dichlorophenylphosphine catalyzed by [bpc]Br-xAlCl3 ionic liquids
Zhang, Jia-he; et al, Tianjin Keji Daxue Xuebao, 2010, 25(2), 38-40

Production Method 3

874-80-6 874-80-6
Reaction Conditions
1.1 40 h, 100 °C
Reference
From Pyridine to (-)-Agelastatin A
Vale, Joao R.; et al, Advanced Synthesis & Catalysis, 2023, 365(13), 2240-2247

Production Method 4

874-80-6 874-80-6
Reaction Conditions
1.1 reflux
Reference
Combining photochemical transformation of pyridinium salt with kinetic enzymatic resolution towards the total synthesis of (-)-agelastatin A
Vale, Joao R.; et al, ChemRxiv, 2022, 1, 1-11

Production Method 5

874-80-6 874-80-6
Reaction Conditions
1.1 40 h, 100 °C
Reference
Flow-Assisted Synthesis of Bicyclic Aziridines via Photochemical Transformation of Pyridinium Salts
Siopa, Filipa; et al, Organic Process Research & Development, 2018, 22(4), 551-556

Production Method 6

14797-73-0 14797-73-0
89846-18-4 89846-18-4
874-80-6 874-80-6
Reaction Conditions
1.1 70 °C; 48 - 72 h, 70 °C
Reference
Probing the impact of the cation acidity on the cation-anion interaction in ionic liquids by X-ray photoelectron spectroscopy
Men, Shuang; et al, Chemical Physics Letters, 2017, 677, 60-64

Production Method 7

1739-84-0 1739-84-0
874-80-6 874-80-6
Reaction Conditions
1.1 Solvents: Acetonitrile ;  rt; rt → 70 °C; 12 h, 70 °C → reflux
Reference
Efficient dimerization of perfluoroolefin with strong nucleophilic ionic liquid catalysts by adjusting the interaction of anions and cations
Huang, Shiqi; et al, Green Chemistry, 2023, 25(14), 5438-5448

Production Method 8

26602-89-1 26602-89-1
874-80-6 874-80-6
Reaction Conditions
1.1 2 h, rt; heated
Reference
Synthesis of tert-butylbenzene catalyzed by Bronsted acid ionic liquid
Yang, Fangzheng; et al, Jingxi Shiyou Huagong Jinzhan, 2008, 9(10), 29-31

1-Butylpyridinium Bromide Raw materials

1-Butylpyridinium Bromide Preparation Products

1-Butylpyridinium Bromide Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:874-80-6)1-Butylpyridinium Bromide
Order Number:A842237
Stock Status:in Stock
Quantity:100g/250g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:55
Price ($):229.0/391.0/699.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:874-80-6)1-Butylpyridinium bromide
Order Number:LE269;LE26660109
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:38
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:874-80-6)1-Butylpyridinium bromide
Order Number:sfd819
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:874-80-6)
Order Number:SFD2080
Stock Status:
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:03
Price ($):
Email:sales1@senfeida.com

1-Butylpyridinium Bromide Related Literature

Related Categories

874-80-6 (1-Butylpyridinium Bromide) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:874-80-6)1-Butylpyridinium Bromide
A842237
Purity:99%/99%/99%
Quantity:100g/250g/1kg
Price ($):229.0/391.0/699.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:874-80-6)1-Butylpyridinium bromide
LE269;LE26660109
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email